Cas no 2172269-96-2 (1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}cyclopropane-1-carboxylic acid)

• Product Name: 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}cyclopropane-1-carboxylic acid
• CAS No: 2172269-96-2
• MF: C₂₃H₂₃N₃O₆
• MW: 437.445225954056
• CID: 6471116
• PubChem ID: 165515293
• Update Time: 2025-06-07

1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}cyclopropane-1-carboxylic acid
• 2172269-96-2
• 1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}cyclopropane-1-carboxylic acid
• EN300-1503884

• Inchi： 1S/C23H23N3O6/c27-19(24-12-20(28)26-23(9-10-23)21(29)30)11-25-22(31)32-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18H,9-13H2,(H,24,27)(H,25,31)(H,26,28)(H,29,30)
• InChI Key： PWOXQETXOJHPKD-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)NC(CNC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O)=O

Computed Properties

• Exact Mass: 437.15868546g/mol
• Monoisotopic Mass: 437.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 134Ų

Additional information on 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}cyclopropane-1-carboxylic acid

Comprehensive Analysis of 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}cyclopropane-1-carboxylic acid (CAS No. 2172269-96-2)

In the rapidly evolving field of peptide synthesis and medicinal chemistry, 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}cyclopropane-1-carboxylic acid (CAS No. 2172269-96-2) has emerged as a critical building block for researchers. This compound, often abbreviated as Fmoc-protected cyclopropane amino acid, is widely utilized in solid-phase peptide synthesis (SPPS) due to its unique structural properties. The Fmoc group serves as a protective moiety, ensuring selective deprotection during multi-step reactions, while the cyclopropane ring introduces conformational rigidity, enhancing peptide stability.

The growing demand for peptide-based therapeutics has propelled interest in specialized amino acid derivatives like CAS 2172269-96-2. Recent studies highlight its role in designing cyclic peptide inhibitors targeting protein-protein interactions (PPIs), a hot topic in drug discovery. Researchers frequently search for "Fmoc-amino acid applications" or "cyclopropane derivatives in peptides," reflecting its relevance in bioconjugation and drug delivery systems. Its compatibility with automated synthesizers further boosts adoption in high-throughput screening.

From a synthetic perspective, the carboxylic acid functionality in 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}cyclopropane-1-carboxylic acid allows seamless integration into peptide backbones via amide coupling. The compound’s chirality and steric constraints are pivotal for modulating bioactivity, addressing frequent queries like "how to improve peptide metabolic stability." Analytical techniques such as HPLC and mass spectrometry confirm its high purity (>98%), a key concern for pharmaceutical applications.

Environmental and regulatory trends also shape its use. With increasing emphasis on green chemistry, manufacturers optimize synthesis routes to minimize waste. Searches for "sustainable Fmoc deprotection methods" align with this focus. Additionally, the compound’s non-hazardous profile (absent reactive side chains) makes it preferable for GMP-compliant production.

Future directions may explore its utility in macrocyclic drugs and PROTACs (Proteolysis-Targeting Chimeras), areas garnering significant attention in 2024. As peptide libraries expand, CAS 2172269-96-2 will remain indispensable for crafting next-generation biologics with enhanced pharmacokinetics.